Cas no 850080-12-5 (1-PYRROLIDINECARBOXYLIC ACID, 2-METHYL-3-(2-METHYLPROPYL)-5-OXO-, 1,1-DIMETHYLETHYL ESTER, (2R,3S)-REL-)

1-PYRROLIDINECARBOXYLIC ACID, 2-METHYL-3-(2-METHYLPROPYL)-5-OXO-, 1,1-DIMETHYLETHYL ESTER, (2R,3S)-REL- structure
850080-12-5 structure
Product Name:1-PYRROLIDINECARBOXYLIC ACID, 2-METHYL-3-(2-METHYLPROPYL)-5-OXO-, 1,1-DIMETHYLETHYL ESTER, (2R,3S)-REL-
CAS No:850080-12-5
MF:C14H25NO3
MW:255.353204488754
CID:1836104
PubChem ID:11357284
Update Time:2025-04-21

1-PYRROLIDINECARBOXYLIC ACID, 2-METHYL-3-(2-METHYLPROPYL)-5-OXO-, 1,1-DIMETHYLETHYL ESTER, (2R,3S)-REL- Chemical and Physical Properties

Names and Identifiers

    • 1-PYRROLIDINECARBOXYLIC ACID, 2-METHYL-3-(2-METHYLPROPYL)-5-OXO-, 1,1-DIMETHYLETHYL ESTER, (2R,3S)-REL-
    • 850080-12-5
    • 1-Pyrrolidinecarboxylic acid,2-methyl-3-(2-methylpropyl)-5-oxo-,1,1-dimethylethyl ester,(2R,3S)-rel-
    • AKOS015963912
    • Inchi: 1S/C14H25NO3/c1-9(2)7-11-8-12(16)15(10(11)3)13(17)18-14(4,5)6/h9-11H,7-8H2,1-6H3/t10-,11+/m1/s1
    • InChI Key: OHDFPJQPLOLZJS-MNOVXSKESA-N
    • SMILES: O(C(C)(C)C)C(N1C(C[C@H](CC(C)C)[C@H]1C)=O)=O

Computed Properties

  • Exact Mass: 255.18344366g/mol
  • Monoisotopic Mass: 255.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 46.6Ų

1-PYRROLIDINECARBOXYLIC ACID, 2-METHYL-3-(2-METHYLPROPYL)-5-OXO-, 1,1-DIMETHYLETHYL ESTER, (2R,3S)-REL- Related Literature

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